1-(methylsulfonyl)-N-(5-phenyl-1,3,4-oxadiazol-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-methylsulfonyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C15H18N4O4S/c1-24(21,22)19-9-7-11(8-10-19)13(20)16-15-18-17-14(23-15)12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3,(H,16,18,20)
• InChI Key: ZSUYMQKPJNCLPD-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)C(=O)NC2=NN=C(O2)C3=CC=CC=C3
• Molecular Formula: C15H18N4O4S
• Molecular Weight: 350.4 g/mol

Description

1-(methylsulfonyl)-N-(5-phenyl-1,3,4-oxadiazol-2-yl)piperidine-4-carboxamide is a chemical compound that has gained considerable attention in recent years due to its potential applications in scientific research. It is a piperidine derivative that has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied extensively.

Scientific Research Applications

Synthesis and Biological Activities

Compounds bearing the 1,3,4-oxadiazole moiety, similar to 1-(methylsulfonyl)-N-(5-phenyl-1,3,4-oxadiazol-2-yl)piperidine-4-carboxamide, have been synthesized and studied for various biological activities. These compounds are synthesized through several steps, starting from basic chemical reactions to obtain the desired 1,3,4-oxadiazole derivatives. These derivatives have been evaluated for their potential in various biological applications, particularly focusing on their antibacterial and anticancer properties.

• Antibacterial Study : A study conducted on the synthesis, spectral analysis, and antibacterial evaluation of N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide showcased their moderate to significant antibacterial activity against both Gram-negative and Gram-positive bacteria (Khalid et al., 2016).

• Anticancer Activity : Research on the synthesis of some new propanamide derivatives bearing the 4-piperidinyl-1,3,4-oxadiazole, evaluated as promising anticancer agents, highlighted the potential of these compounds as strong anticancer agents relative to established chemotherapy drugs, suggesting further in vivo studies for therapeutic usefulness (Rehman et al., 2018).

• Antibacterial Potentials of Acetamide Derivatives : Another study focused on the synthesis of acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores, evaluating their antibacterial potentials. The research indicated moderate inhibitors, particularly more active against Gram-negative bacterial strains, with certain compounds showing high activity as growth inhibitors (Iqbal et al., 2017).

Mechanism of Action

Target of Action

The primary target of the compound “1-methanesulfonyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)piperidine-4-carboxamide” is Decaprenylphosphoryl-β-D-ribose 2’-oxidase (DprE1) . DprE1 is an enzyme involved in the biosynthesis of arabinans, which are key components of the mycobacterial cell wall .

Mode of Action

The compound interacts with DprE1, inhibiting its function . This interaction disrupts the biosynthesis of arabinans, leading to a weakened mycobacterial cell wall

Biochemical Pathways

The compound affects the mycolyl-arabinogalactan-peptidoglycan (mAGP) biogenesis pathway . This pathway is responsible for the production of key components of the mycobacterial cell wall. By inhibiting DprE1, the compound disrupts this pathway, leading to a weakened cell wall and reduced virulence of the mycobacteria .

Pharmacokinetics

The compound has been described as a potent antitubercular agent with high in vitro potency , suggesting good bioavailability

Result of Action

The compound’s action results in a weakened mycobacterial cell wall, reducing the virulence of the mycobacteria . It has shown promising potency against many drug-resistant strains, as well as drug-susceptible clinical isolates . It also showed cidality against Mycobacterium tuberculosis (Mtb) growing in host macrophages .